Iclaprim-d6 Iclaprim-d6
Brand Name: Vulcanchem
CAS No.: 1130072-57-9
VCID: VC20788079
InChI: InChI=1S/C19H22N4O3/c1-24-15-8-11(7-12-9-22-19(21)23-18(12)20)13-5-6-14(10-3-4-10)26-16(13)17(15)25-2/h5-6,8-10,14H,3-4,7H2,1-2H3,(H4,20,21,22,23)/i1D3,2D3
SMILES: COC1=C(C2=C(C=CC(O2)C3CC3)C(=C1)CC4=CN=C(N=C4N)N)OC
Molecular Formula: C19H22N4O3
Molecular Weight: 360.4 g/mol

Iclaprim-d6

CAS No.: 1130072-57-9

Cat. No.: VC20788079

Molecular Formula: C19H22N4O3

Molecular Weight: 360.4 g/mol

* For research use only. Not for human or veterinary use.

Iclaprim-d6 - 1130072-57-9

Specification

CAS No. 1130072-57-9
Molecular Formula C19H22N4O3
Molecular Weight 360.4 g/mol
IUPAC Name 5-[[2-cyclopropyl-7,8-bis(trideuteriomethoxy)-2H-chromen-5-yl]methyl]pyrimidine-2,4-diamine
Standard InChI InChI=1S/C19H22N4O3/c1-24-15-8-11(7-12-9-22-19(21)23-18(12)20)13-5-6-14(10-3-4-10)26-16(13)17(15)25-2/h5-6,8-10,14H,3-4,7H2,1-2H3,(H4,20,21,22,23)/i1D3,2D3
Standard InChI Key HWJPWWYTGBZDEG-WFGJKAKNSA-N
Isomeric SMILES [2H]C([2H])([2H])OC1=C(C2=C(C=CC(O2)C3CC3)C(=C1)CC4=CN=C(N=C4N)N)OC([2H])([2H])[2H]
SMILES COC1=C(C2=C(C=CC(O2)C3CC3)C(=C1)CC4=CN=C(N=C4N)N)OC
Canonical SMILES COC1=C(C2=C(C=CC(O2)C3CC3)C(=C1)CC4=CN=C(N=C4N)N)OC

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